Cas no 18325-46-7 (1-O-Tritylglycerol)

• Product Name: 1-O-Tritylglycerol
• CAS No: 18325-46-7
• MF: C₂₂H₂₂O₃
• MW: 334.408286571503
• CID: 1376943
• PubChem ID: 2882827
• Update Time: 2025-04-24

1-O-Tritylglycerol Chemical and Physical Properties

Names and Identifiers

• 1-O-Tritylglycerol
• rac-1-O-tritylglycerol
• SMSF0012462
• 3-(trityloxy)-1,2-propanediol
• BIM-0008422.P001
• SCHEMBL465454
• AKOS001032568
• CB10946
• Z56828054
• 3-trityloxypropane-1,2-diol
• SR-01000226165-1
• 3-O-trityl-rac-glycerol
• Cambridge id 6049651
• 3-O-tritylglycerol
• CBMicro_008338
• 3-TRITYLOXY-1,2-PROPANEDIOL
• SR-01000226165
• AE-562/41501428
• WBIMHXTXZQKJIH-UHFFFAOYSA-N
• 1,2-dihydroxy-3-(triphenylmethyloxy)propane
• 18325-46-7
• 1-trityl glycerol

• Inchi： 1S/C22H22O3/c23-16-21(24)17-25-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,21,23-24H,16-17H2
• InChI Key： WBIMHXTXZQKJIH-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 334.15696
• Monoisotopic Mass: 334.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

1-O-Tritylglycerol Security Information

• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 1-O-Tritylglycerol

Rac-1-O-Tritylglycerol: A Comprehensive Overview

Rac-1-O-tritylglycerol, identified by the CAS number 18325-46-7, is a compound of significant interest in various fields of chemistry and biochemistry. This compound, also referred to asracemic 1-O-tritylglycerol, is a derivative of glycerol, a simple triol that serves as a fundamental building block in many biochemical pathways. The trityl group attached to the glycerol backbone introduces unique chemical properties, making it a valuable compound in both research and industrial applications.

The structure ofrac-1-O-tritylglycerol consists of a glycerol molecule with a trityl (triphenylmethyl) group attached to the first hydroxyl group. This substitution results in a compound with distinct physical and chemical properties compared to its parent glycerol. The trityl group is known for its stability and resistance to oxidation, which makesrac-1-O-tritylglycerol a robust molecule for various chemical reactions.

Recent studies have highlighted the potential ofrac-1-O-tritylglycerol in the field of organic synthesis. Researchers have utilized this compound as a versatile intermediate in the construction of complex molecules, including pharmaceutical agents and advanced materials. Its ability to undergo a wide range of reactions, such as nucleophilic substitutions and eliminations, makes it an invaluable tool in modern synthetic chemistry.

In addition to its synthetic applications,rac-1-O-tritylglycerol has also found relevance in biochemical research. The trityl group serves as an excellent protecting group for hydroxyl functionalities, which is particularly useful in the synthesis of carbohydrates and related compounds. This property has led to its use in the development of novel glycosylation methods, which are critical in the study of carbohydrate-protein interactions.

The synthesis ofrac-1-O-tritylglycerol typically involves the reaction of glycerol with trityl chloride in the presence of a base. This straightforward procedure ensures high yields and purity, making it accessible for large-scale production. The stereochemistry at the carbon bearing the trityl group is racemic, hence the namerac-1-O-tritylglycerol.

From an environmental standpoint,rac-1-O-tritylglycerol has been studied for its biodegradation potential. Research indicates that under certain conditions, this compound can undergo microbial degradation, reducing its environmental impact compared to other synthetic chemicals.

In conclusion,rac-1-O-tritylglycerol, CAS No 18325-46-7, is a multifaceted compound with applications spanning organic synthesis, biochemistry, and material science. Its unique chemical properties and versatility make it an essential component in modern research and industrial processes.